Cas no 61767-29-1 (3,3-dichloro-2-(4-chlorophenyl)formamidoprop-2-enoic acid)

3,3-dichloro-2-(4-chlorophenyl)formamidoprop-2-enoic acid structure
61767-29-1 structure
Product Name:3,3-dichloro-2-(4-chlorophenyl)formamidoprop-2-enoic acid
CAS No:61767-29-1
MF:C10H6Cl3NO3
MW:294.518539905548
CID:466916
PubChem ID:843328
Update Time:2025-04-19

3,3-dichloro-2-(4-chlorophenyl)formamidoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3,3-dichloro-2-[(4-chlorobenzoyl)amino]-
    • 3,3-dichloro-2-[(4-chlorobenzoyl)amino]prop-2-enoic acid
    • 3,3-dichloro-2-(4-chlorophenyl)formamidoprop-2-enoic acid
    • F0020-0824
    • SCHEMBL1514373
    • 3,3-dichloro-2-(4-chlorobenzamido)acrylic acid
    • 3,3-dichloro-2-[(4-chlorophenyl)formamido]prop-2-enoic acid
    • 3,3-dichloro-2-[(4-chlorobenzoyl)amino]acrylic acid
    • AKOS000521731
    • 61767-29-1
    • ST50543602
    • DTXSID40357101
    • Inchi: 1S/C10H6Cl3NO3/c11-6-3-1-5(2-4-6)9(15)14-7(8(12)13)10(16)17/h1-4H,(H,14,15)(H,16,17)
    • InChI Key: FDIWPUNLGXQNPP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N/C(=C(\Cl)/Cl)/C(=O)O)=O

Computed Properties

  • Exact Mass: 292.94148
  • Monoisotopic Mass: 292.941326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4

3,3-dichloro-2-(4-chlorophenyl)formamidoprop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3,3-dichloro-2-[(4-chlorophenyl)formamido]prop-2-enoic acid
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